1,2-Ethanediamine, N,N-dimethyl-N'-(phenylmethylene)-

• CAS No.: 23956-51-6
• Molecular Formula: C11H16N2
• Molecular Weight: 176.26 g/mol
• IUPAC Name: 2-(benzylideneamino)-N,N-dimethylethanamine
• InChI: InChI=1S/C11H16N2/c1-13(2)9-8-12-10-11-6-4-3-5-7-11/h3-7,10H,8-9H2,1-2H3
• InChI Key: UGRAWSWRHAFQSY-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCN=CC1=CC=CC=C1

Description

1,2-Ethanediamine, N,N-dimethyl-N'-(phenylmethylene)- is a useful research compound. Its molecular formula is C11H16N2 and its molecular weight is 176.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 88.0 g of N,N-dimethylethylenediamine in 150 ml. of benzene is treated with a solution of 106 g of freshly distilled benzaldehyde in 150 ml. of benzene. This mixture is stirred and refluxed for 2 hours while collecting 22 ml. of an aqueous layer in a Dean-Stark tube. The solvent is then distilled and the residue fractionated to give 156 g of distillate, boiling point 98°-100° C. at 4 mm. of Hg.